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4-Chloro-6,7-bis(2-methoxyethoxy)quinazoline 4-Chloro-6,7-bis(2-methoxyethoxy)quinazoline 4-Chloro-6,7-bis(2-methoxyethoxy)quinazoline is a building block and synthetic intermediate. It has been used as a precursor in the synthesis of receptor tyrosine kinase (RTK) inhibitors, dual RTK and histone deacetylase (HDAC) inhibitors, and anticancer compounds. It is also a synthetic intermediate in the synthesis of EGFR inhibitors, including erlotinib, with antiproliferative activity.
Brand Name: Vulcanchem
CAS No.: 183322-18-1
VCID: VC20931684
InChI: InChI=1S/C14H17ClN2O4/c1-18-3-5-20-12-7-10-11(16-9-17-14(10)15)8-13(12)21-6-4-19-2/h7-9H,3-6H2,1-2H3
SMILES: COCCOC1=C(C=C2C(=C1)C(=NC=N2)Cl)OCCOC
Molecular Formula: C14H17ClN2O4
Molecular Weight: 312.75 g/mol

4-Chloro-6,7-bis(2-methoxyethoxy)quinazoline

CAS No.: 183322-18-1

Cat. No.: VC20931684

Molecular Formula: C14H17ClN2O4

Molecular Weight: 312.75 g/mol

* For research use only. Not for human or veterinary use.

4-Chloro-6,7-bis(2-methoxyethoxy)quinazoline - 183322-18-1

Specification

Description 4-Chloro-6,7-bis(2-methoxyethoxy)quinazoline is a building block and synthetic intermediate. It has been used as a precursor in the synthesis of receptor tyrosine kinase (RTK) inhibitors, dual RTK and histone deacetylase (HDAC) inhibitors, and anticancer compounds. It is also a synthetic intermediate in the synthesis of EGFR inhibitors, including erlotinib, with antiproliferative activity.
CAS No. 183322-18-1
Molecular Formula C14H17ClN2O4
Molecular Weight 312.75 g/mol
IUPAC Name 4-chloro-6,7-bis(2-methoxyethoxy)quinazoline
Standard InChI InChI=1S/C14H17ClN2O4/c1-18-3-5-20-12-7-10-11(16-9-17-14(10)15)8-13(12)21-6-4-19-2/h7-9H,3-6H2,1-2H3
Standard InChI Key ZPJLDMNVDPGZIU-UHFFFAOYSA-N
SMILES COCCOC1=C(C=C2C(=C1)C(=NC=N2)Cl)OCCOC
Canonical SMILES COCCOC1=C(C=C2C(=C1)C(=NC=N2)Cl)OCCOC

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